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Compound of Interest

Compound Name: L-Methionylglycine

Cat. No.: B1674967 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal of L-
Methionylglycine, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are based on available safety data and

general best practices for chemical waste management.

Immediate Safety Precautions
Before handling L-Methionylglycine for any purpose, including disposal, it is crucial to be

aware of its potential hazards. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), L-Methionylglycine is associated with the following

hazards[1][2]:

H315: Causes skin irritation[1][2].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation.

Therefore, appropriate Personal Protective Equipment (PPE) must be worn at all times. This

includes:

Safety glasses or goggles.
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Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.

All handling of solid L-Methionylglycine should be conducted in a well-ventilated area or a

chemical fume hood to minimize the risk of inhaling dust particles.

Quantitative Hazard Data
While specific quantitative toxicity data for L-Methionylglycine is not readily available, the

following table summarizes its key hazard classifications.

Hazard Classification GHS Category Description

Skin Irritation Category 2 Causes skin irritation.

Eye Irritation Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Step-by-Step Disposal Protocol
The disposal of L-Methionylglycine must be carried out in accordance with federal, state, and

local environmental regulations. The following is a general protocol to be adapted to your

institution's specific guidelines.

1. Risk Assessment:

Evaluate the quantity of L-Methionylglycine waste. Small, residual amounts from

experiments may be handled differently than bulk quantities of unused or expired product.

Due to the lack of extensive toxicological data, it is prudent to treat L-Methionylglycine with

caution, as a chemical of potentially unknown toxicity.

2. Waste Segregation:

Do not dispose of L-Methionylglycine in the general laboratory trash or down the drain.
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Designate a specific, clearly labeled waste container for "Non-Hazardous Chemical Waste"

or, more specifically, "Amino Acid/Peptide Waste."

The label must clearly identify the contents as "L-Methionylglycine."

3. Containerization:

Use a sealed, leak-proof, and chemically compatible container for waste collection. High-

density polyethylene (HDPE) or glass containers are suitable options.

For solid waste, ensure the container is securely closed to prevent the escape of dust.

If dealing with solutions of L-Methionylglycine, do not mix them with other incompatible

chemical waste streams.

4. Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area.

The storage area should be away from incompatible materials, such as strong oxidizing

agents.

Adhere to your institution's guidelines for the temporary storage of chemical waste.

5. Final Disposal:

The final disposal of the containerized L-Methionylglycine waste must be handled by your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Provide the disposal contractor with a complete and accurate description of the waste.

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process for the proper disposal of L-
Methionylglycine.
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Start: L-Methionylglycine Waste Generated

1. Assess Risk
- Quantity?

- Solid or Solution?

2. Wear Appropriate PPE
- Safety Goggles

- Gloves
- Lab Coat

3. Segregate Waste
- Not for general trash
- Not for drain disposal

4. Containerize Properly
- Labeled, sealed, compatible container

5. Store Securely
- Designated, ventilated area

- Away from incompatibles

6. Arrange Final Disposal
- Contact EHS or

- Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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